Cas no 93858-81-2 (Octadecanesulfonicacid, [(1-oxo-2-propenyl)amino]- (9CI))

• Product Name: Octadecanesulfonicacid, [(1-oxo-2-propenyl)amino]- (9CI)
• CAS No: 93858-81-2
• MF: C₂₁H₄₁NO₄S
• MW: 403.619545698166
• CID: 814020
• PubChem ID: 44149053
• Update Time: 2025-04-19

Octadecanesulfonicacid, [(1-oxo-2-propenyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Octadecanesulfonicacid, [(1-oxo-2-propenyl)amino]- (9CI)
• [(1-oxoallyl)amino]octadecanesulphonic acid
• ((1-Oxoallyl)amino)octadecanesulphonic acid
• N-(18-Sulfooctadecyl)prop-2-enimidic acid
• 93858-81-2
• DTXSID00917407
• [(1-Oxoallyl)amino]octadecanesulfonic acid
• EINECS 299-315-6

• Inchi： 1S/C21H41NO4S/c1-2-21(23)22-19-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20-27(24,25)26/h2H,1,3-20H2,(H,22,23)(H,24,25,26)
• InChI Key： FCURXVNBEGSXLT-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCCCCCCCCNC(C=C)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 403.27562996g/mol
• Monoisotopic Mass: 403.27562996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 20
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 91.8Ų